Complex alloy nanostructures as advanced catalysts for oxygen electrocatalysis: from materials design to applications
Journal of Materials Chemistry A Pub Date: 2020-10-30 DOI: 10.1039/D0TA09092A
Abstract
The oxygen reduction reaction (ORR) and oxygen evolution reaction (OER) are utilized extensively in energy conversion and storage devices including polymer electrolyte membrane fuel cells (PEMFCs), rechargeable metal–air batteries and water electrolysers. Herein, we review recent breakthroughs in the design of metal alloy-based nanostructures for oxygen electrocatalysis, placing particular emphasis on how alloy structure and complex architecture influence electrochemical performance. Emerging design principles for alloy-based catalysts include composition regulation, size optimization, morphology control, structure engineering, and interface engineering. By employing one or more of these five design principles, a wide range of alloy systems have been successfully developed in recent years that offer superior ORR and OER activity and stability relative to the benchmark Pt/C and IrO2 or RuO2 electrocatalysts traditionally used in these reactions. Further, many of these well-engineered alloy catalysts offer outstanding electrochemical performance as cathode catalysts in PEMFCs or air electrode catalysts in rechargeable metal–air batteries (e.g., Zn–air and Li–air batteries), thus enabling lower cost fabrication of these devices.
Recommended Literature
- [1] Self-assembling purine and pteridine quartets: how do π-conjugation patterns affect resonance-assisted hydrogen bonding?†
- [2] Fabrication of a reusable bifunctional biomimetic Ti4+-phosphorylated cellulose monolith with a coral-like structure for enrichment of phosphorylated and glycosylated peptides†
- [3] The light-responsive oxidase-like activity of MIL-125-NH2@Pd and its application in the determination of casein phosphopeptides
- [4] Analytical chemistry
- [5] Spatially isolated neutral excitons via clusters on trilayer MoS2†
- [6] Interfacial TiN bonding of a g-C3N4/TiH1.92 type-II heterojunction photocatalyst significantly enhanced photocatalytic hydrogen evolution from water splitting†
- [7] A DFT study of endocyclic allenes: unprecedentedly superbasic hydrocarbons†
- [8] The urea cycle of rat white adipose tissue
- [9] First-principles quantum simulations of exciton diffusion on a minimal oligothiophene chain at finite temperature†
- [10] Environmental fate of nanopesticides: durability, sorption and photodegradation of nanoformulated clothianidin†
Journal Name：Journal of Materials Chemistry A
Research Products
-
CAS no.: 175696-73-8
-
CAS no.: 179111-05-8
-
CAS no.: 16420-30-7
